Cas no 40180-80-1 (1-(3-bromo-4-methyl-phenyl)ethanone)

• Product Name: 1-(3-bromo-4-methyl-phenyl)ethanone
• CAS No: 40180-80-1
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD02683854
• CID: 328540
• PubChem ID: 3309401
• Update Time: 2025-06-09

1-(3-bromo-4-methyl-phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-methylphenyl)ethanone
• 3'-Bromo-4'-methylacetophenone
• 1-(3-Bromo-4-methylphenyl)-1-ethanone
• 3-BROMO-4-METHYLACETOPHENONE
• Ethanone, 1-(3-bromo-4-methylphenyl)-
• 3′-Bromo-4′-methylacetophenone
• 1-(3-BROMO-4-METHYL-PHENYL)-ETHANONE
• zlchem 817
• ZLD0278
• PDJLFESXPVLVMR-UHFFFAOYSA-N
• BCP21854
• VZ25301
• AS03823
• Ethanone,1-(3-bromo-4-methylphenyl)-
• 1-(3-bromanyl-4-methyl-phenyl)ethanone
• 1-(3-b
• 1-(3-bromo-4-methyl-phenyl)ethanone

• MDL： MFCD02683854
• Inchi： 1S/C9H9BrO/c1-6-3-4-8(7(2)11)5-9(6)10/h3-5H,1-2H3
• InChI Key： PDJLFESXPVLVMR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C=CC=1C

Computed Properties

• Exact Mass: 211.98400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 2.7

Experimental Properties

• Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 42.0 to 46.0 deg-C
• Boiling Point: 118°C/3mmHg(lit.)
• Flash Point: 85.5±11.3 ºC,
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.96010

1-(3-bromo-4-methyl-phenyl)ethanone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-(3-bromo-4-methyl-phenyl)ethanone

1-(3-Bromo-4-Methyl-Phenyl)Ethanone: A Comprehensive Overview

1-(3-Bromo-4-Methyl-Phenyl)Ethanone, also known by its CAS Registry Number 40180-80-1, is a significant organic compound with a diverse range of applications in various fields. This compound, characterized by its unique structure and properties, has garnered attention in both academic and industrial research. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements related to 1-(3-Bromo-4-Methyl-Phenyl)Ethanone.

The molecular structure of 1-(3-Bromo-4-Methyl-Phenyl)Ethanone consists of a phenyl ring substituted with a bromine atom at the 3-position and a methyl group at the 4-position, attached to an ethanone group. This arrangement imparts distinctive chemical properties, making it a versatile building block in organic synthesis. The compound's stability and reactivity have been extensively studied, with recent research highlighting its potential in drug discovery and material science.

One of the most notable aspects of 1-(3-Bromo-4-Methyl-Phenyl)Ethanone is its role as an intermediate in the synthesis of complex molecules. Its ability to undergo various reactions, such as nucleophilic substitution and condensation reactions, makes it invaluable in constructing bioactive compounds. Recent studies have demonstrated its utility in the development of novel antibiotics and anti-inflammatory agents, underscoring its importance in medicinal chemistry.

In addition to its role in pharmaceuticals, 1-(3-Bromo-4-Methyl-Phenyl)Ethanone has found applications in the field of materials science. Its incorporation into polymer systems has been explored for enhancing thermal stability and mechanical properties. Researchers have reported promising results in the synthesis of high-performance polymers using this compound as a monomer or crosslinking agent.

The synthesis of 1-(3-Bromo-4-Methyl-Phenyl)Ethanone involves multiple steps, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have streamlined the production process, improving yield and purity. Green chemistry approaches, such as the use of microwave-assisted synthesis and enzymatic catalysis, have also been explored to minimize environmental impact.

From an environmental standpoint, understanding the degradation pathways of 1-(3-Bromo-4-Methyl-Phenyl)Ethanone is crucial for assessing its ecological footprint. Studies have shown that under aerobic conditions, the compound undergoes biodegradation through microbial action, reducing its persistence in the environment.

In conclusion, 1-(3-Bromo-4-Methyl-Phenyl)Ethanone (CAS No. 40180-80-1) stands as a pivotal compound with multifaceted applications across various industries. Its structural versatility and reactivity continue to drive innovative research, positioning it as a key player in modern organic chemistry.